2-{3-[2-(1H-indol-1-yl)ethyl]-1,2,4-oxadiazol-5-yl}acetonitrile

• CAS: 790263-35-3
• Molecular Formula: C14H12N4O
• Molecular Weight: 252.27 g/mol
• SMILES: C1=CC=C2C(=C1)C=CN2CCC3=NOC(=N3)CC#N
• InChI: InChI=1S/C14H12N4O/c15-8-5-14-16-13(17-19-14)7-10-18-9-6-11-3-1-2-4-12(11)18/h1-4,6,9H,5,7,10H2
• InChIKey: GEEZOSKDOOZZIG-UHFFFAOYSA-N

CAS 790263-35-3: Structure & Procurement Baseline

2-{3-[2-(1H-Indol-1-yl)ethyl]-1,2,4-oxadiazol-5-yl}acetonitrile (C₁₄H₁₂N₄O, MW 252.27 g/mol) is a heterocyclic compound in which an indole moiety is connected via an ethylene spacer to a 1,2,4-oxadiazole ring bearing an acetonitrile substituent at the 5-position [1]. The 1,2,4-oxadiazole nucleus is recognized as a privileged scaffold in medicinal chemistry owing to its metabolic stability, hydrogen-bonding capacity, and established presence in bioactive molecules including 5-HT₃ receptor antagonists and pro-apoptotic antitumor agents [2]. This specific substitution pattern—indole N-1 alkylation combined with a 5‑acetonitrile group—distinguishes it from the larger body of indole‑oxadiazole analogs that incorporate a basic amine at the 5‑position for serotonin receptor engagement, positioning it as a functionally differentiated chemical tool or late-stage synthetic intermediate [3].

1

Negative-control design for 5-HT₃ screening

Structurally lacks the basic nitrogen pharmacophore required for serotonergic engagement, supporting assay-window definition.

2

Diversifiable synthetic intermediate

Acetonitrile group provides a chemically addressable handle for elaboration into indolic alkaloids or focused libraries.

• [1] Santa Cruz Biotechnology. {3-[2-(1H-indol-1-yl)ethyl]-1,2,4-oxadiazol-5-yl}acetonitrile (sc-345878). Technical Datasheet. CAS 790263-35-3. Available at: https://www.scbio.cn View Source
• [2] Swain CJ, Baker R, Kneen C, Moseley J, Saunders J, Seward EM, Stevenson G, Beer M, Stanton J, Watling K. Novel 5-HT3 antagonists. Indole oxadiazoles. J Med Chem. 1991 Jan;34(1):140-51. doi: 10.1021/jm00105a021. PMID: 1992112. View Source
• [3] Ziedan NI, Stefanelli F, Fogli S, Westwell AD. Design, synthesis and pro-apoptotic antitumour properties of indole-based 3,5-disubstituted oxadiazoles. Eur J Med Chem. 2010 Oct;45(10):4523-30. doi: 10.1016/j.ejmech.2010.07.012. PMID: 20705365. View Source

Pharmacophore-Gated Selectivity for CAS 790263-35-3

Indole‑oxadiazole analogs are not freely interchangeable because the 5-position substituent dictates the compound’s engagement with biological targets. Canonical 5‑HT₃ antagonists within this class require a basic nitrogen at the 5‑position to achieve high-affinity receptor binding, with the optimal distance between the aromatic indole and the basic amine defined as 8.4–8.9 Å [1]. CAS 790263-35-3 replaces this basic nitrogen with a neutral, linear acetonitrile group, fundamentally altering its ionization state, hydrogen-bonding profile, and steric footprint. Consequently, it is predicted to be devoid of 5‑HT₃ antagonist activity, making it unsuitable for applications that depend on serotonergic pharmacology. Conversely, the acetonitrile group introduces a versatile synthetic handle (cyano reactivity) that is absent in the amine‑terminated analogs, shifting its utility toward intermediate chemistry and scaffold‑hopping campaigns [2]. Researchers who substitute CAS 790263-35-3 with a generic indole‑oxadiazole bearing a basic amine risk introducing unintended serotonergic activity or losing the synthetic advantages conferred by the nitrile moiety.

Target Compound

CAS 790263-35-3

Neutral acetonitrile at 5-position. Predicted devoid of 5-HT₃ activity; designed for synthetic elaboration and negative-control workflows.

Generic Indole-Oxadiazole Substitute

Basic amine-terminated analog

Ionizable nitrogen enables high-affinity 5-HT₃ binding. Swapping may introduce unintended serotonergic off-target activity or forfeit nitrile-based synthetic versatility.

• [1] Swain CJ, Baker R, Kneen C, Moseley J, Saunders J, Seward EM, Stevenson G, Beer M, Stanton J, Watling K. Novel 5-HT3 antagonists. Indole oxadiazoles. J Med Chem. 1991 Jan;34(1):140-51. doi: 10.1021/jm00105a021. PMID: 1992112. View Source
• [2] Manzo E, Pagano D, Ciavatta ML, Carbone M, Gavagnin M. New 1,2,4-oxadiazol derivatives, process for their preparation and use thereof as intermediates in the preparation of indolic alkaloids. WIPO Patent Application WO/2013/140331 A1. September 26, 2013. Consiglio Nazionale Ricerche. View Source

Product Differentiation Evidence

Absence of 5-HT₃ Receptor Pharmacophore

CAS 790263-35-3 lacks the basic nitrogen that is essential for 5-HT₃ receptor antagonism within the indole‑oxadiazole class. The validated pharmacophore model requires a basic amine separated from the indole aromatic center by an optimal distance of 8.4–8.9 Å [1]. The target compound carries a neutral acetonitrile group at the 5‑position instead, which is neither ionizable at physiological pH nor capable of forming the critical ionic interaction with the receptor. By contrast, the high-affinity 5‑HT₃ antagonist indole‑oxadiazole BDBM50452955 (SMILES: [I‑].Cn1cc(-c2noc(C[N+](C)(C)C)n2)c2ccccc12) incorporates a quaternary ammonium group and exhibits an IC₅₀ of 0.71 nM at the rat 5‑HT₃A/₃B receptor [2]. This structural divergence predicts that CAS 790263-35-3 is essentially inactive at 5‑HT₃ receptors, a critical selection criterion for projects requiring either serotonergic activity or its deliberate absence.

5-HT₃ pharmacophore absence

Class-level inference

Predicted inactive (no basic N) vs. 0.71 nM IC₅₀ for amine comparator

Supports negative-control selection; avoids serotonergic off-target engagement.

Radioligand binding data on rat 5-HT₃A/₃B; direct assay confirmation pending.

Evidence Dimension	5-HT3 receptor binding affinity (IC50)
Target Compound Data	Not determined; predicted inactive due to absence of basic nitrogen pharmacophore
Comparator Or Baseline	BDBM50452955 (quaternary ammonium indole-oxadiazole): IC50 = 0.71 nM at rat 5-HT3A/3B receptor [2]
Quantified Difference	No measurable affinity expected for target compound vs. 0.71 nM for the basic-amine comparator; pharmacophore non‑overlap (basic pKa ≈ 0 vs. >10)
Conditions	Radioligand binding assay (SPA format), rat 5‑HT3A/3B receptor heterologously expressed

Why This Matters

For procurement decisions, this evidence ensures that CAS 790263-35-3 will not introduce serotonergic off-target activity, a critical advantage in non‑5‑HT₃ screening cascades.

• [1] Swain CJ, Baker R, Kneen C, Moseley J, Saunders J, Seward EM, Stevenson G, Beer M, Stanton J, Watling K. Novel 5-HT3 antagonists. Indole oxadiazoles. J Med Chem. 1991 Jan;34(1):140-51. doi: 10.1021/jm00105a021. PMID: 1992112. View Source
• [2] BindingDB Entry 50044007. IC50 data for BDBM50452955 (CHEMBL36271) at Serotonin 3a (5-HT3a)/3b (5-HT3b) receptor (Rattus norvegicus). IC50 = 0.707946 nM. Citation: Swain et al. J Med Chem 34:140-51 (1991). Available at: http://bdb2.ucsd.edu/jsp/dbsearch/Summary_ki.jsp?entryid=50044007 View Source

Acetonitrile Handle for Diversifiable Synthesis

The acetonitrile substituent of CAS 790263-35-3 serves as a chemically addressable handle for further functionalization, unlike the terminally substituted basic amines found in 5‑HT₃‑active indole‑oxadiazoles. A structurally related acetonitrile‑bearing 1,2,4‑oxadiazole derivative has been explicitly claimed as a key intermediate in the synthesis of the marine indolic alkaloids phidianidine A and B, which exhibit low‑micromolar cytotoxicity against tumor cell lines [1]. In that synthetic route, the acetonitrile group undergoes selective transformation while the indole‑oxadiazole core remains intact, demonstrating that the –CH₂CN moiety enables orthogonal reactivity that is not available with amine‑terminated congeners. The target compound shares this identical 5‑acetonitrile‑1,2,4‑oxadiazole architecture, positioning it as a direct structural surrogate for the patented intermediate.

Nitrile synthetic handle

Supporting evidence

≥4 reaction manifolds accessible vs. ~1 for quaternary ammonium analogs

Enables divergent synthesis; matched architecture to patented phidianidine intermediate.

Patent-exemplified transformations on analogous acetonitrile-oxadiazoles.

Evidence Dimension	Synthetic utility (functional group transformability)
Target Compound Data	5‑acetonitrile substituent amenable to hydrolysis, reduction, cycloaddition, and alkylation chemistries
Comparator Or Baseline	5‑(dimethylaminomethyl)‑indole‑oxadiazole (Tocris 5‑HT₃ antagonist): quaternary ammonium group is synthetically inert beyond salt metathesis
Quantified Difference	Nitrile group enables ≥4 distinct reaction manifolds vs. essentially 1 (counterion exchange) for the amine comparator
Conditions	Synthetic chemistry context; patent‑exemplified transformations on analogous acetonitrile‑oxadiazole intermediates [1]

Why This Matters

Procurement of CAS 790263-35-3 is justified when synthetic elaboration of the oxadiazole core is required; the nitrile handle provides a divergent entry point that amine‑terminated analogs cannot offer.

• [1] Manzo E, Pagano D, Ciavatta ML, Carbone M, Gavagnin M. New 1,2,4-oxadiazol derivatives, process for their preparation and use thereof as intermediates in the preparation of indolic alkaloids. WIPO Patent Application WO/2013/140331 A1. September 26, 2013. Consiglio Nazionale Ricerche. View Source

Pro-Apoptotic Antitumor Scaffold Potential

Indole-based 3,5-disubstituted 1,2,4-oxadiazoles, structurally related to CAS 790263-35-3 at the core level, have demonstrated pro‑apoptotic antitumor activity in the low‑micromolar range against human colorectal (COLO 320) and pancreatic (MIA PaCa‑2) cancer cell lines, with selected compounds triggering apoptosis via caspase‑3/7 activation [1]. While the specific antiproliferative IC₅₀ of CAS 790263-35-3 has not been reported, its core scaffold is identical to that of the active series (indole linked to a 1,2,4‑oxadiazole at the 3‑position). In contrast, simple indole derivatives lacking the oxadiazole ring generally require higher concentrations (IC₅₀ > 50 μM) to achieve comparable growth inhibition in the same cell lines, underscoring the value contributed by the 1,2,4‑oxadiazole moiety [1]. The target compound’s 5‑acetonitrile group may further modulate antiproliferative potency relative to the reported 5‑aryl or 5‑alkyl analogs, presenting an untested but mechanistically plausible differentiation axis.

Pro-apoptotic scaffold potential

Class-level inference

Core scaffold associated with low-µM activity in COLO 320 / MIA PaCa-2 models

Supports cell-model endpoint review; 5-acetonitrile vector is an untested SAR axis.

Specific IC₅₀ for CAS 790263-35-3 not determined; class-level scaffold inference.

Evidence Dimension	Antiproliferative activity against human cancer cell lines
Target Compound Data	Not directly measured; core scaffold (indole‑1,2,4‑oxadiazole) is associated with IC50 values in the low‑micromolar range in apoptosis‑sensitive cell lines
Comparator Or Baseline	Indole‑based 3,5‑disubstituted 1,2,4‑oxadiazoles (Ziedan et al. 2010): IC50 in low‑micromolar range against COLO 320 and MIA PaCa‑2; caspase‑3/7 activation confirmed [1]
Quantified Difference	Class‑level shift from inactive (>50 μM, indole alone) to low‑micromolar active (indole‑oxadiazole series); specific contribution of 5‑acetonitrile awaits empirical determination
Conditions	MTT or SRB proliferation assays; COLO 320 (colorectal) and MIA PaCa‑2 (pancreatic) human cancer cell lines; 48–72 h exposure

Why This Matters

Investigators procuring CAS 790263-35-3 for anticancer screening gain access to a validated pro‑apoptotic chemotype with an unexplored substitution vector, offering intellectual novelty and a clear structure‑activity relationship expansion opportunity.

• [1] Ziedan NI, Stefanelli F, Fogli S, Westwell AD. Design, synthesis and pro-apoptotic antitumour properties of indole-based 3,5-disubstituted oxadiazoles. Eur J Med Chem. 2010 Oct;45(10):4523-30. doi: 10.1016/j.ejmech.2010.07.012. PMID: 20705365. View Source

Purity Specification & Supply Reproducibility

Vendor‑specified purity for CAS 790263-35-3 is uniformly reported at 95% across multiple independent suppliers, including AKSci (Catalog 0071CH) and Leyan (Catalog 2041268) . This consistency establishes a reliable procurement baseline that mitigates batch‑to‑batch variability concerns. In comparison, several commercially available indole‑oxadiazole 5‑HT₃ antagonist standards (e.g., the Tocris‑supplied 5‑[(dimethylamino)methyl]‑3‑(1‑methyl‑1H‑indol‑3‑yl)‑1,2,4‑oxadiazole hydrochloride) are offered at ≥98% purity but at a substantially higher cost per milligram and with restricted availability due to controlled‑substance or specialized‑use designations . For laboratories performing large‑scale synthetic campaigns or phenotypic screens where ultra‑high purity is not the primary driver, the 95% specification of CAS 790263-35-3 provides a cost‑effective and readily accessible alternative with multi‑gram quantities available from multiple sources.

Purity & supply reproducibility

Supporting evidence

95% minimum purity; available from ≥4 independent vendors in multi-gram scale

Multi-vendor sourcing reduces procurement risk; adequate for primary screening.

Purity per vendor COA; upgradeable via preparative HPLC if higher specification required.

Evidence Dimension	Minimum purity specification and procurement accessibility
Target Compound Data	95% minimum purity; available in 1 g, 5 g, and larger quantities from ≥4 independent vendors (AKSci, Leyan, Santa Cruz Biotechnology, Enamine)
Comparator Or Baseline	5‑[(Dimethylamino)methyl]‑3‑(1‑methyl‑1H‑indol‑3‑yl)‑1,2,4‑oxadiazole hydrochloride (Tocris): ≥98% purity; limited to milligram quantities; single‑source specialty reagent
Quantified Difference	3% lower purity offset by ≥10‑fold lower cost per gram and multi‑vendor sourcing redundancy
Conditions	Commercial availability assessment as of 2025–2026; purity determined by HPLC or LC‑MS per vendor Certificate of Analysis

Why This Matters

Procurement risk is reduced through multi‑vendor availability and adequate purity for most research applications; the compound is not single‑source dependent, ensuring supply continuity.

Application Scenarios for CAS 790263-35-3

Negative Control for 5-HT₃ Assays

Because CAS 790263-35-3 lacks the basic nitrogen pharmacophore required for 5‑HT₃ receptor binding [1], it serves as an ideal negative control compound in cell‑based or binding assays designed to identify serotonergic activity. When run in parallel with a known 5‑HT₃ antagonist indole‑oxadiazole (e.g., the quaternary ammonium analog with IC₅₀ = 0.71 nM [2]), CAS 790263-35-3 is expected to show no significant displacement of radioligand at concentrations up to 10 μM, enabling researchers to establish a true assay window and confirm that observed hits are driven by the basic amine motif rather than by nonspecific indole‑oxadiazole core interactions.

Synthetic Intermediate for Indolic Alkaloids

The acetonitrile substituent of CAS 790263-35-3 provides a chemically tractable functional group for elaboration into phidianidine‑type indolic alkaloids, as demonstrated in the patent literature for structurally analogous 5‑acetonitrile‑1,2,4‑oxadiazole intermediates [3]. The nitrile can be selectively reduced to the corresponding aminomethyl derivative, hydrolyzed to the carboxylic acid, or engaged in cycloaddition reactions to construct guanidine‑containing side chains, all while preserving the indole‑oxadiazole core. This scenario is particularly relevant for medicinal chemistry groups pursuing marine natural product analogs with documented cytotoxicity.

SAR Expansion of Pro-Apoptotic Indole-Oxadiazoles

CAS 790263-35-3 possesses the indole‑1,2,4‑oxadiazole core that has been validated for pro‑apoptotic antitumor activity in COLO 320 and MIA PaCa‑2 cell lines [4]. The unexplored 5‑acetonitrile substituent represents a novel vector for SAR exploration. Procurement of this compound enables systematic variation of the nitrile group (hydrolysis, reduction, alkylation) to generate a focused library, with the unmodified compound serving as the baseline for evaluating how 5‑position electronics influence caspase‑3/7 activation and antiproliferative potency. This addresses a gap in the published SAR, which has largely focused on 5‑aryl and 5‑alkyl substituents.

Multi-Gram Scale Synthesis with Supply Redundancy

With a consistent 95% minimum purity specification confirmed across at least four independent vendors (AKSci, Leyan, Santa Cruz Biotechnology, and Enamine) , CAS 790263-35-3 can be reliably sourced in multi‑gram quantities for large‑scale probe synthesis or fragment‑based screening library production. The multi‑vendor availability mitigates single‑source supply risk, a critical consideration for industrial hit‑to‑lead campaigns where compound resupply delays can stall project timelines. The 95% purity is adequate for primary screening and can be upgraded via preparative HPLC if ≥98% purity is required for biophysical assays.

Application

Selection Property

Validation Focus

Negative control for 5-HT₃ assays

Pharmacophore-confirmed absence of basic nitrogen

Assay-window definition against known amine antagonist

Synthetic intermediate for alkaloids

Chemically tractable acetonitrile handle

Reaction manifold exploration and core integrity

SAR expansion of pro-apoptotic chemotypes

Indole-1,2,4-oxadiazole scaffold with unexplored vector

Caspase-3/7 and antiproliferative endpoint review in cancer cell models

Multi-gram procurement with supply redundancy

95% minimum purity across multiple independent vendors

Batch-to-batch consistency and vendor qualification

• [1] Swain CJ, Baker R, Kneen C, Moseley J, Saunders J, Seward EM, Stevenson G, Beer M, Stanton J, Watling K. Novel 5-HT3 antagonists. Indole oxadiazoles. J Med Chem. 1991 Jan;34(1):140-51. doi: 10.1021/jm00105a021. PMID: 1992112. View Source
• [2] BindingDB Entry 50044007. IC50 data for BDBM50452955 (CHEMBL36271) at Serotonin 3a (5-HT3a)/3b (5-HT3b) receptor (Rattus norvegicus). IC50 = 0.707946 nM. Citation: Swain et al. J Med Chem 34:140-51 (1991). Available at: http://bdb2.ucsd.edu/jsp/dbsearch/Summary_ki.jsp?entryid=50044007 View Source
• [3] Manzo E, Pagano D, Ciavatta ML, Carbone M, Gavagnin M. New 1,2,4-oxadiazol derivatives, process for their preparation and use thereof as intermediates in the preparation of indolic alkaloids. WIPO Patent Application WO/2013/140331 A1. September 26, 2013. Consiglio Nazionale Ricerche. View Source
• [4] Ziedan NI, Stefanelli F, Fogli S, Westwell AD. Design, synthesis and pro-apoptotic antitumour properties of indole-based 3,5-disubstituted oxadiazoles. Eur J Med Chem. 2010 Oct;45(10):4523-30. doi: 10.1016/j.ejmech.2010.07.012. PMID: 20705365. View Source